(Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17N3O3S2/c1-11(21)18-12-5-6-13-15(10-12)25-17(20(13)7-8-23-2)19-16(22)14-4-3-9-24-14/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)
• InChI Key: RSMVAQLQQHWUAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CS3)S2)CCOC
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

Benzo[d]thiazole carboxamide derivatives are important in the search for new anti-mycobacterial agents. They are designed and synthesized in combination with piperazine and various 1,2,3 triazoles.

Synthesis Analysis

These compounds are synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The synthesized derivatives are characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include 1,3-dipolar cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are typically determined using techniques like NMR, HPLC, and MS.

Scientific Research Applications

Glycosylation Reactions

• Application : Researchers have explored the use of this compound in protecting group-free glycosylation reactions. . The compound facilitates the stereoselective formation of glycosidic bonds without the need for protecting group manipulations.

Oligosaccharide Synthesis

• . Its unique structure allows for efficient assembly of complex oligosaccharides.

Thio-Sugar Derivatives

• Application : The compound has been employed in the synthesis of 2-acetamido-2-deoxy-1,6-dithio-D-glucose derivatives. . These derivatives find applications in chemical biology and drug discovery.

Mechanism of Action

While the mechanism of action for the specific compound you asked about is not available, similar compounds have shown selective inhibition of Mycobacterium tuberculosis (Mtb) over a panel of non-tuberculous mycobacteria (NTM).

Future Directions

The future directions in this field could involve the design and synthesis of more novel imidazo and benzo-imidazo thiazole carboxamide analogues, as they have shown promising results in in vitro antitubercular activity.